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Compound of Interest

Compound Name: Water-17O

Cat. No.: B1250082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Water-17O (H₂¹⁷O), a stable isotope of

water with growing importance in a range of scientific disciplines. Due to its unique nuclear

magnetic resonance properties, ¹⁷O serves as a powerful tool in elucidating molecular

structure, dynamics, and metabolic pathways. This document covers the commercial

availability of H₂¹⁷O, details its synthesis through isotopic enrichment, provides experimental

protocols for its use, and outlines its applications in research and drug development.

Commercial Availability of Water-¹⁷O
Water-¹⁷O is commercially available from several specialized suppliers of stable isotopes. The

products are typically offered at various isotopic enrichment levels, catering to the diverse

sensitivity requirements of different experimental techniques. Below is a summary of

commercially available Water-¹⁷O.

Table 1: Commercial Suppliers and Products
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Supplier Product Name
Available ¹⁷O
Enrichment (atom
%)

Available
Quantities

Sigma-Aldrich Water-¹⁷O 20-24.9% Bulk and prepack

Water-¹⁷O 90% 1 g

IsotopeShop.com

(CPI Georgia)
Water-¹⁷O 20%, 70%, 80%, 90% 1 g, 25 g

MedChemExpress

(MCE)
Water-¹⁷O Not specified 0.001 kg - 5 kg

Note: Pricing and availability are subject to change. Please consult the suppliers directly for

current information. As of late 2023, the approximate price for 1 gram of 90 atom % Water-¹⁷O

was in the range of $3,560.00 USD.

Physical Properties of Water-¹⁷O
The isotopic substitution of ¹⁶O with ¹⁷O results in slight alterations to the physical properties of

water. These differences are fundamental to the enrichment processes.

Table 2: Physical Properties of Water-¹⁷O (90% Enrichment)

Property Value

Molecular Weight ~19.02 g/mol

Density (at 25 °C) ~1.044 g/mL

Boiling Point 100 °C

Melting Point 0 °C

Synthesis and Enrichment of Water-¹⁷O
The natural abundance of ¹⁷O is a mere 0.038%[1]. Consequently, for most applications,

particularly in NMR and MRI, isotopic enrichment is essential. The primary method for this
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enrichment is the fractional distillation of water.

Fractional Distillation
The slight difference in vapor pressure between H₂¹⁶O and H₂¹⁷O allows for their separation

through fractional distillation. While the process is energy-intensive, it is a well-established

method for achieving high levels of isotopic enrichment[2][3][4].

Diagram of the Fractional Distillation Process for H₂¹⁷O Enrichment
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Sample Preparation

Data Acquisition

Data Processing

Start with ¹⁷O-labeled compound
or H₂¹⁷O

Dissolve in a suitable
oxygen-free solvent
(e.g., CDCl₃, C₆D₆)

Filter sample to remove
particulates

Transfer to NMR tube

Insert sample into
NMR spectrometer

Lock on deuterium signal

Shim magnetic field
homogeneity

Set up acquisition parameters
(pulse sequence, spectral width,

acquisition time, number of scans)

Acquire ¹⁷O NMR data

Fourier Transform

Phase Correction

Baseline Correction

Integrate signals

Analyze spectrum
(chemical shifts, linewidths)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1250082?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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